![molecular formula C27H32N4O4S B6522443 3-benzyl-6-(morpholin-4-yl)-2-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-3,4-dihydroquinazolin-4-one CAS No. 422278-88-4](/img/structure/B6522443.png)
3-benzyl-6-(morpholin-4-yl)-2-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-3,4-dihydroquinazolin-4-one
Overview
Description
The compound you mentioned is a complex organic molecule that contains several functional groups. It is a derivative of quinazolinone, which is a type of heterocyclic compound. Quinazolinones are known for their wide range of biological activities and are used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups. These include a benzyl group, two morpholinyl groups, a sulfanyl group, and a quinazolinone group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-benzyl-6-morpholin-4-yl-2-(1-morpholin-4-yl-1-oxobutan-2-yl)sulfanylquinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N4O4S/c1-2-24(26(33)30-12-16-35-17-13-30)36-27-28-23-9-8-21(29-10-14-34-15-11-29)18-22(23)25(32)31(27)19-20-6-4-3-5-7-20/h3-9,18,24H,2,10-17,19H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXPLAYWJKZTWOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCOCC1)SC2=NC3=C(C=C(C=C3)N4CCOCC4)C(=O)N2CC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-benzyl-6-morpholino-2-((1-morpholino-1-oxobutan-2-yl)thio)quinazolin-4(3H)-one | |
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